N-(1H-benzimidazol-5-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(3H-benzimidazol-5-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H18N4O3/c1-26-15-5-3-14(4-6-15)23-10-12(8-18(23)24)19(25)22-13-2-7-16-17(9-13)21-11-20-16/h2-7,9,11-12H,8,10H2,1H3,(H,20,21)(H,22,25)
• InChI Key: VAOLBHGLJXQFQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC4=C(C=C3)N=CN4
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

N-(1H-Benzimidazol-5-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a heterocyclic compound featuring a benzimidazole core linked to a 5-oxopyrrolidine-3-carboxamide scaffold substituted with a 4-methoxyphenyl group. The benzimidazole moiety is a critical pharmacophore known for its role in targeting enzymes and receptors, while the 5-oxopyrrolidine ring contributes to conformational flexibility and hydrogen-bonding interactions. The 4-methoxyphenyl substituent may enhance lipophilicity and influence binding affinity in biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs are differentiated by variations in substituents, heterocyclic cores, and biological activities. Key comparisons are outlined below:

Core Scaffold and Substituent Modifications

Compound Name / ID	Core Structure	Key Substituents	Synthesis Method	Biological Activity (if available)	Reference
Target Compound	Benzimidazole + 5-oxopyrrolidine	4-Methoxyphenyl	Not detailed in evidence	Not explicitly reported
(RS)-N-[(RS)-3,4-Dibenzyl-5-oxoimidazolidin-1-yl]-1-(4-fluorobenzyl)-5-oxopyrrolidine-3-carboxamide	Imidazolidinone + 5-oxopyrrolidine	4-Fluorobenzyl	Coupling reaction (similar to compound 10)	Human neutrophil elastase inhibitor
N-(2-((3,4-Dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide	5-Oxopyrrolidine + dihydroisoquinoline	3-Methoxyphenyl, sulfonyl	Not specified	MERS-CoV inhibition (81% plaque reduction)
N-(2-((3,4-Dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-1-(3,4-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide	5-Oxopyrrolidine + dihydroisoquinoline	3,4-Dimethylphenyl, sulfonyl	Not specified	Cytotoxicity in HEK cells (EC₅₀ = 55.3 μM)
N’-(4-Nitrobenzilidene)-1-(2,6-diethylphenyl)-5-oxopyrrolidine-3-carbohydrazide (5)	5-Oxopyrrolidine + carbohydrazide	2,6-Diethylphenyl, nitrobenzilidene	Acid anhydride condensation	Antibacterial (synthesis only; activity not detailed)

Key Observations:

• Benzimidazole vs.
• Sulfonyl Groups: Present in MERS-CoV inhibitors (–5), these groups improve target binding but may increase cytotoxicity .

Structural Flexibility and Drug Design

• The target compound’s benzimidazole and 5-oxopyrrolidine moieties provide a rigid yet flexible framework for optimizing binding interactions, contrasting with the more constrained imidazolidinone cores in .
• Substituent diversity (e.g., 4-methoxy vs. 4-fluoro in ) highlights tunability for specific targets, such as elastases or viral proteases .